molecular formula C19H21N3O3S B5502720 3-(1,3-benzothiazol-2-yl)-N-{(3R*,4S*)-4-[(3-methylisoxazol-5-yl)methyl]tetrahydrofuran-3-yl}propanamide

3-(1,3-benzothiazol-2-yl)-N-{(3R*,4S*)-4-[(3-methylisoxazol-5-yl)methyl]tetrahydrofuran-3-yl}propanamide

Cat. No. B5502720
M. Wt: 371.5 g/mol
InChI Key: DKIXYBGKAFJTJE-CJNGLKHVSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound belongs to a class of chemically synthesized molecules with significant biological activities. Its structure incorporates elements known for their pharmacological potential, such as the benzothiazole and isoxazole rings, which have been explored for various therapeutic effects. The compound's relevance spans from its synthetic complexity to its potential utility in pharmaceutical sciences.

Synthesis Analysis

The synthesis of related N-[(benzo)thiazol-2-yl] derivatives involves complex organic reactions, characterized by the utilization of NMR, IR spectroscopy, and mass-spectrometry for characterization. The process often includes the formation of specific amide linkages and the incorporation of various functional groups to achieve the desired structural features and biological activities (Zablotskaya et al., 2013).

Molecular Structure Analysis

A detailed molecular structure analysis of similar compounds includes single crystal X-ray studies to ascertain conformational features. These studies reveal the spatial arrangement of atoms within the molecule, providing insights into its potential interaction with biological targets (Zablotskaya et al., 2013).

Scientific Research Applications

Synthesis and Characterization

Research has demonstrated the synthesis and characterization of benzothiazole derivatives, including detailed structural analysis through NMR, IR spectroscopy, mass spectrometry, and crystallography. These methods provide insights into the compound's conformational features and physicochemical properties, laying the groundwork for understanding its reactivity and biological interactions (Zablotskaya et al., 2013).

Biological Activities

  • Cytotoxicity and Antimicrobial Effects : The compound has been evaluated for its cytotoxic effects against various tumor cell lines, demonstrating selective cytotoxic activity. Furthermore, some derivatives exhibit antimicrobial properties, indicating potential applications in developing new antimicrobial agents (Zablotskaya et al., 2013).
  • Anti-inflammatory and Psychotropic Activities : Investigations into the anti-inflammatory and psychotropic effects of benzothiazole derivatives have shown marked sedative actions and high anti-inflammatory activity, suggesting potential therapeutic applications in treating inflammation and related disorders (Zablotskaya et al., 2013).

Luminescent Properties

Benzothiazole derivatives have also been studied for their luminescent properties, with applications in white light emission technologies. This research highlights the potential of these compounds in developing new materials for optical and electronic devices (Lu et al., 2017).

Mechanism of Action

The mechanism of action of this compound is not clear without additional context. If it’s intended to be a drug, its mechanism of action would depend on the biological target it interacts with .

Future Directions

The future research directions for this compound could be vast and would depend on its intended use. If it’s a novel compound, initial studies would likely focus on understanding its physical and chemical properties, reactivity, and potential applications .

properties

IUPAC Name

3-(1,3-benzothiazol-2-yl)-N-[(3R,4S)-4-[(3-methyl-1,2-oxazol-5-yl)methyl]oxolan-3-yl]propanamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C19H21N3O3S/c1-12-8-14(25-22-12)9-13-10-24-11-16(13)20-18(23)6-7-19-21-15-4-2-3-5-17(15)26-19/h2-5,8,13,16H,6-7,9-11H2,1H3,(H,20,23)/t13-,16+/m1/s1
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

DKIXYBGKAFJTJE-CJNGLKHVSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=NOC(=C1)CC2COCC2NC(=O)CCC3=NC4=CC=CC=C4S3
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

CC1=NOC(=C1)C[C@@H]2COC[C@@H]2NC(=O)CCC3=NC4=CC=CC=C4S3
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C19H21N3O3S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

371.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

3-(1,3-benzothiazol-2-yl)-N-{(3R*,4S*)-4-[(3-methylisoxazol-5-yl)methyl]tetrahydrofuran-3-yl}propanamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.